molecular formula C18H14F3N3O3 B1215984 1-(5-Amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

1-(5-Amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Cat. No.: B1215984
M. Wt: 377.3 g/mol
InChI Key: TWDPTHJRSFSGKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C18H14F3N3O3 and its molecular weight is 377.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H14F3N3O3

Molecular Weight

377.3 g/mol

IUPAC Name

1-(5-amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-(methylamino)-4-oxoquinoline-3-carboxylic acid

InChI

InChI=1S/C18H14F3N3O3/c1-7-15(23-2)12(21)3-8-16(7)24(6-9(17(8)25)18(26)27)14-5-13(22)10(19)4-11(14)20/h3-6,23H,22H2,1-2H3,(H,26,27)

InChI Key

TWDPTHJRSFSGKQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC(=C1NC)F)C(=O)C(=CN2C3=C(C=C(C(=C3)N)F)F)C(=O)O

Synonyms

1-(5-amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
1-(5-amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethanolamine salt
WQ 3402
WQ-3402
WQ3402

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyridine (200 mg) and a 40% aqueous solution (250 mg) of methylamine were added to 1(5-amino-2,4-difluorophenyl)-6,7-difluoro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (100 mg), arid the mixture was heated and stirred overnight at 70° C. After the solvent was distilled off under reduced pressure, and ethanol (2 ml) and acetic acid (1 drop) were added to the residue to stir the mixture, solids deposited were collected by filtration and washed successively with ethanol and diethyl ether to obtain the title compound (51 mg) as a pale brown powder.
[Compound]
Name
aqueous solution
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1(5-amino-2,4-difluorophenyl)-6,7-difluoro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
200 mg
Type
solvent
Reaction Step One

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